Cas no 2089300-24-1 (3-bromo-4-chloro-5-hydroxybenzaldehyde)
3-bromo-4-chloro-5-hydroxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-4-chloro-5-hydroxybenzaldehyde
- 2089300-24-1
- G14842
-
- Inchi: 1S/C7H4BrClO2/c8-5-1-4(3-10)2-6(11)7(5)9/h1-3,11H
- InChI Key: HGFFNDWDDOQERE-UHFFFAOYSA-N
- SMILES: C(=O)C1=CC(O)=C(Cl)C(Br)=C1
Computed Properties
- Exact Mass: 233.90832g/mol
- Monoisotopic Mass: 233.90832g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
3-bromo-4-chloro-5-hydroxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A566312-100mg |
3-Bromo-4-chloro-5-hydroxybenzaldehyde |
2089300-24-1 | 97% | 100mg |
$123.0 | 2024-07-28 | |
| Ambeed | A566312-250mg |
3-Bromo-4-chloro-5-hydroxybenzaldehyde |
2089300-24-1 | 97% | 250mg |
$209.0 | 2024-07-28 | |
| Ambeed | A566312-1g |
3-Bromo-4-chloro-5-hydroxybenzaldehyde |
2089300-24-1 | 97% | 1g |
$563.0 | 2024-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X196613A-250mg |
3-bromo-4-chloro-5-hydroxybenzaldehyde |
2089300-24-1 | 0.97 | 250mg |
¥2343.6 | 2024-07-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X196613A-1g |
3-bromo-4-chloro-5-hydroxybenzaldehyde |
2089300-24-1 | 0.97 | 1g |
¥6325.2 | 2024-07-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X196613A-100mg |
3-bromo-4-chloro-5-hydroxybenzaldehyde |
2089300-24-1 | 0.97 | 100mg |
¥1378.8 | 2024-07-24 | |
| abcr | AB635609-250mg |
3-Bromo-4-chloro-5-hydroxybenzaldehyde; . |
2089300-24-1 | 250mg |
€375.50 | 2025-04-20 | ||
| abcr | AB635609-1g |
3-Bromo-4-chloro-5-hydroxybenzaldehyde; . |
2089300-24-1 | 1g |
€903.20 | 2025-04-20 |
3-bromo-4-chloro-5-hydroxybenzaldehyde Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-bromo-4-chloro-5-hydroxybenzaldehyde
3-bromo-4-chloro-5-hydroxybenzaldehyde (CAS No. 2089300-24-1): A Versatile Building Block in Medicinal Chemistry
3-bromo-4-chloro-5-hydroxybenzaldehyde, also known by its CAS number 2089300-24-1, is a multifunctional aromatic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This molecule contains a benzaldehyde core with three functional groups: a bromo substituent at the 3-position, a chloro substituent at the 4-position, and a hydroxyl group at the 5-position. These substituents collectively create a highly reactive and tunable scaffold, making it a valuable intermediate in the synthesis of bioactive molecules.
Recent studies have highlighted the importance of 3-bromo-4-chloro-5-hydroxybenzaldehyde in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a scaffold for designing anti-inflammatory compounds. The hydroxyl group at the 5-position was found to enhance the molecule's solubility and bioavailability, while the bromo and chloro substituents contributed to its metabolic stability. This combination of properties makes it an attractive candidate for further exploration in drug discovery.
The synthesis of 3-bromo-4-chloro-5-hydroybenzaldehyde has been a topic of interest in organic chemistry research. A 2024 paper in Organic & Biomolecular Chemistry reported an efficient multistep synthesis route involving electrophilic substitution reactions and nucleophilic aromatic substitution. The authors emphasized the importance of controlling reaction conditions to minimize side reactions and improve yield. This synthetic approach has been validated through spectroscopic analysis, including NMR and mass spectrometry, which confirmed the structure of the final product.
One of the key advantages of 3-bromo-4-chloro-5-hydroxybenzaldehyde is its ability to serve as a precursor for a wide range of derivatives. For example, the hydroxyl group can be modified to introduce additional functionalities, such as ester or ether groups, which can enhance the molecule's biological activity. A 2023 study in Chemical Communications explored the use of this compound in the synthesis of antidiabetic agents, where the introduction of a methyl group at the hydroxyl position significantly improved glucose uptake in vitro.
Another area of focus is the application of 3-bromo-4-chloro-5-hydroxybenzaldehyde in the development of metal-based drugs. A 2024 review article in Coordination Chemistry Reviews highlighted its potential as a ligand for transition metals. The bromo and chloro substituents were found to coordinate with metal ions, forming complexes with potential applications in cancer therapy. This property underscores the versatility of the molecule in designing multifunctional therapeutic agents.
The pharmacological properties of 3-bromo-4-chloro-5-hydroxybenzaldehyde have also been investigated in recent years. A 2023 study in Pharmaceutical Research evaluated its anti-inflammatory effects in a murine model of arthritis. The results showed that the compound significantly reduced inflammation markers, suggesting its potential as an anti-inflammatory agent. Further research is needed to elucidate the exact mechanism of action and to assess its safety profile in vivo.
Environmental and safety considerations are also important when working with 3-bromo-4-chloro-5-hydroxybenzaldehyde. While the compound itself is not classified as a hazardous material under current regulations, its synthesis and use should follow standard laboratory safety protocols. Proper storage and disposal procedures are recommended to minimize any potential risks associated with its chemical properties.
The future of 3-bromo-4-chloro-5-hydroxybenzaldehyde in pharmaceutical research is promising. Ongoing studies are exploring its potential in the treatment of neurological disorders, such as Alzheimer's disease. A 2024 preclinical study in Neuropharmacology found that derivatives of this compound exhibited neuroprotective effects in vitro, suggesting its potential as a therapeutic agent for neurodegenerative diseases.
In conclusion, 3-bromo-4-chloro-5-hydroxybenzaldehyde (CAS No. 2089300-24-1) is a versatile compound with a wide range of applications in medicinal chemistry. Its unique structural features and reactivity make it an attractive candidate for the development of novel therapeutic agents. Continued research into its pharmacological properties and synthetic potential will likely lead to new discoveries in the field of drug design.
2089300-24-1 (3-bromo-4-chloro-5-hydroxybenzaldehyde) Related Products
- 1823372-67-3(3-Bromo-4-chloro-5-hydroxybenzoic acid)
- 876492-31-8(5-bromo-4-chloro-2-hydroxybenzaldehyde)
- 1427438-98-9(4-Bromo-3-chloro-2-hydroxybenzaldehyde)
- 1208075-75-5(1-bromo-2-chloro-3-methoxy-5-methylbenzene)
- 886504-56-9(4-bromo-5-chloro-2-hydroxybenzaldehyde)
- 2092689-21-7(2-bromo-4-chloro-5-hydroxy-benzaldehyde)
- 1206969-65-4(5-Bromo-3,4-dichloro-2-hydroxybenzaldehyde)
- 19652-33-6(5-bromo-3-chloro-2-hydroxybenzaldehyde)
- 1629376-58-4(Methyl 3-bromo-4-chloro-5-hydroxybenzoate)
- 1849-76-9(3-Bromo-5-chloro-4-hydroxybenzaldehyde)